1,3,6,7-Tetrahydro-2H-azepin-2-on

• IUPAC Name: 1,2,3,6-tetrahydroazepin-7-one
• InChI: InChI=1S/C6H9NO/c8-6-4-2-1-3-5-7-6/h1-2H,3-5H2,(H,7,8)
• InChI Key: ALECLTWKEFBVTA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)CC=C1
• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• CAS RN: 18761-61-0

Description

1,3,6,7-Tetrahydro-2H-azepin-2-on is a cyclic amide, also known as TAA or azepanone. It is a heterocyclic compound that has been the subject of much scientific research due to its unique chemical and biological properties. TAA is widely used in the pharmaceutical industry as a building block for the synthesis of various drugs and biologically active compounds.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Heterocyclic Rings : A new strategy for constructing 2,3-dihydro-1H-azepine and 1H-azepin-2(3H)-one heterocyclic rings has been reported, using tertiary enamides that undergo intramolecular cyclic condensation. This method was applied in synthesizing dihydro-azepino[2,1-a]isoindol-5-ones, highlighting its potential in creating complex organic structures (Wenju Zhu et al., 2015).

• Photolysis and Thermolysis Studies : Research into the photolysis and thermolysis of phenyl azide in acetic acid revealed 2,3-dihydro-1H-azepin-2-one as a product, showing the chemical's relevance in studying reaction mechanisms and pathways (H. Takeuchi & K. Koyama, 1981).

• Glycine Antagonists : The synthesis and biological evaluation of certain bicyclic 5-isoxazolol zwitterions structurally related to glycine antagonists have been explored, demonstrating the role of these compounds in neuroscience and pharmacology research (L. Brehm et al., 1986).

Pharmacological and Biological Applications

• Neuropeptide Y Y(2) Receptor Antagonist : The discovery of BIIE0246, a potent and selective non-peptide neuropeptide Y Y(2) receptor antagonist, highlights the utility of related structures in developing new therapeutic agents. BIIE0246's high affinity and selectivity provide a tool for studying neuropeptide Y's role in physiological processes (H. Doods et al., 1999).

• Metabolic Studies : An intermediate in the enzymatic conversion of 1,6-diaminohexane to 6-aminohexanoic acid and caprolactam has been identified, demonstrating the relevance of such structures in understanding metabolic pathways and the fate of foreign compounds in biological systems (B. Subramanyam et al., 1989).

Mechanism of Action

Target of Action

Similar compounds have been studied for their anticonvulsant activities , suggesting potential targets within the central nervous system.

Mode of Action

Based on its structural similarity to other benzazepine derivatives, it may interact with benzodiazepine receptors . These receptors are involved in the modulation of neurotransmitter release, which can influence neuronal excitability and potentially contribute to anticonvulsant effects .

Biochemical Pathways

If it does interact with benzodiazepine receptors as suggested, it could influence gabaergic neurotransmission, a major inhibitory pathway in the central nervous system .

Result of Action

Similar compounds have shown anticonvulsant activities in preclinical models , suggesting that this compound may also have potential anticonvulsant effects.